Cas no 2649077-41-6 (N-4-(isocyanatomethyl)phenylacetamide)

• Product Name: N-4-(isocyanatomethyl)phenylacetamide
• CAS No: 2649077-41-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 6431195
• PubChem ID: 165670372
• Update Time: 2025-06-08

N-4-(isocyanatomethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(isocyanatomethyl)phenylacetamide
• 2649077-41-6
• EN300-1786603
• N-[4-(isocyanatomethyl)phenyl]acetamide

• Inchi： 1S/C10H10N2O2/c1-8(14)12-10-4-2-9(3-5-10)6-11-7-13/h2-5H,6H2,1H3,(H,12,14)
• InChI Key： ZCKBQSCSWXYNKQ-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(CN=C=O)=CC=1

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.5Ų

Additional information on N-4-(isocyanatomethyl)phenylacetamide

N-4-(Isocyanatomethyl)phenylacetamide (CAS No. 2649077-41-6): An Overview of a Promising Compound in Medicinal Chemistry

N-4-(Isocyanatomethyl)phenylacetamide (CAS No. 2649077-41-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of N-4-(isocyanatomethyl)phenylacetamide, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

N-4-(Isocyanatomethyl)phenylacetamide is an organic compound characterized by the presence of an isocyanate group (-N=C=O) attached to a methyl group, which is itself bonded to a phenyl ring. The acetamide moiety (-CONH2) is attached to the phenyl ring at the para position. The molecular formula of N-4-(isocyanatomethyl)phenylacetamide is C11H11NO3, and it has a molecular weight of approximately 205.21 g/mol. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and acetone, making it suitable for various experimental applications.

Synthesis Methods

The synthesis of N-4-(isocyanatomethyl)phenylacetamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-(aminomethyl)benzene with acetic anhydride to form the corresponding acetamide, followed by treatment with phosgene or a phosgene equivalent to introduce the isocyanate group. Another approach involves the reaction of 4-(isocyanatomethyl)benzene with acetic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). These methods have been optimized to yield high-purity products with good yields, making them suitable for large-scale production.

Biological Activities

N-4-(Isocyanatomethyl)phenylacetamide has shown promising biological activities in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, recent research has demonstrated that N-4-(isocyanatomethyl)phenylacetamide can effectively inhibit the activity of certain proteases, which are implicated in conditions such as cancer and inflammatory diseases. Additionally, studies have shown that this compound exhibits anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines and chemokines.

In another study, N-4-(isocyanatomethyl)phenylacetamide was found to have neuroprotective effects in models of neurodegenerative diseases. The compound was shown to reduce oxidative stress and protect neuronal cells from apoptosis, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Research Developments

The potential clinical applications of N-4-(isocyanatomethyl)phenylacetamide are currently being explored through various preclinical and early-stage clinical trials. One notable area of research is its use as a therapeutic agent for cancer treatment. Preclinical studies have demonstrated that N-4-(isocyanatomethyl)phenylacetamide can selectively target cancer cells while sparing normal cells, making it a promising candidate for developing targeted cancer therapies.

In addition to cancer treatment, there is growing interest in using N-4-(isocyanatomethyl)phenylacetamide for managing inflammatory conditions such as rheumatoid arthritis and Crohn's disease. Clinical trials are underway to evaluate its safety and efficacy in these indications.

Conclusion

N-4-(Isocyanatomethyl)phenylacetamide (CAS No. 2649077-41-6) is a versatile compound with a range of potential therapeutic applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that N-4-(isocyanatomethyl)phenylacetamide will play an increasingly important role in the treatment of various diseases.